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Compound of Interest

Compound Name: MMV019313

Cat. No.: B15622913

Essential protocols for the safe handling, use, and disposal of the potent research compound
MMV019313 are outlined below, providing researchers, scientists, and drug development
professionals with crucial immediate safety and logistical information. In the absence of a
specific Safety Data Sheet (SDS) for MMV019313, a cautious approach is mandated, treating
the compound as potentially hazardous. The following guidelines are based on established
best practices for handling potent, powdered small molecule inhibitors in a laboratory setting.

Personal Protective Equipment (PPE): A Multi-
layered Defense

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the recommended PPE for various procedures involving
MMV019313. Adherence to these guidelines is critical to ensure personnel safety.
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Activity

Eye and Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Storage and

Transport

Safety glasses

with side shields

Single pair of

nitrile gloves

Standard

laboratory coat

Not generally

required

Weighing and
Aliquoting (Solid)

Chemical splash
goggles and face
shield

Double-gloving

with nitrile gloves

Disposable gown
over a laboratory

coat

NIOSH-approved
N95 or higher
respirator within
a certified
chemical fume
hood or glove

box

Solution

Preparation

Chemical splash

goggles

Double-gloving

with nitrile gloves

Laboratory coat

Work within a
certified chemical

fume hood

In Vitro

Experiments

Safety glasses

with side shields

Single pair of

nitrile gloves

Laboratory coat

Not generally
required if
solutions are
handled in a

fume hood

Spill Cleanup

Chemical splash
goggles and face
shield

Double-gloving
with heavy-duty

nitrile gloves

Chemical-
resistant apron
over a laboratory
coat

NIOSH-approved
respirator
appropriate for
the scale of the

spill

Waste Disposal

Chemical splash

goggles

Double-gloving

with nitrile gloves

Laboratory coat

Not generally
required if waste
is properly
contained

Operational Protocols: A Step-by-Step Approach to

Safety
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Meticulous adherence to operational protocols is essential to minimize the risk of exposure and
contamination.

Receiving and Storage:

» Upon receipt, visually inspect the container for any signs of damage or leakage.

o Store MMV019313 in a clearly labeled, sealed container in a designated, well-ventilated, and

Secure area.

» Restrict access to authorized personnel only.

Handling and Weighing of Solid Compound:

 All handling of solid MMV019313 must be conducted within a certified chemical fume hood
or a glove box to prevent inhalation of airborne particles.

Before handling, ensure all necessary PPE is correctly donned.

Use dedicated, labeled spatulas and weighing boats.

Employ a "wet-handling" technique where appropriate by gently moistening the powder with
a suitable solvent to minimize dust generation.

Clean all equipment and the work surface thoroughly with an appropriate solvent after use.

Solution Preparation:

o Prepare solutions within a certified chemical fume hood.
e Add the solid MMV019313 to the solvent slowly to avoid splashing.

o Ensure the container is securely capped and clearly labeled with the compound name,
concentration, solvent, and date of preparation.

Disposal Plan: Ensuring Environmental and
Personnel Safety
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Proper disposal of MMV019313 and associated waste is a critical component of laboratory
safety and environmental responsibility.

» Waste Segregation: All materials contaminated with MMV019313, including gloves,
disposable gowns, weighing boats, and pipette tips, must be collected in a dedicated, clearly
labeled hazardous waste container.

o Solid Waste: Collect solid waste in a sealed, puncture-proof container labeled "Hazardous
Chemical Waste" and "Potent Compound.”

» Liquid Waste: Collect liquid waste containing MMV019313 in a sealed, compatible container.
Do not mix with other waste streams unless compatibility is confirmed. Label the container
with "Hazardous Chemical Waste," the full chemical name, and approximate concentration.

o Decontamination: Decontaminate all non-disposable equipment and work surfaces with a
suitable solvent. Collect the cleaning materials as hazardous waste.

« Institutional Guidelines: Follow all institutional and local regulations for the disposal of
hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance and to arrange for waste pickup.

Visualizing the PPE Workflow

The following diagram illustrates the logical sequence for donning and doffing Personal
Protective Equipment when handling solid MMV019313.

Doffing PPE

‘ Remove Outer Gloves ‘—»‘ Remove Disposable Gown ‘—»‘ Perform Hand Hygiene H Remove Face Shield & Goggles ‘—»‘ Remove Inner Gloves ‘—»‘ Remove Respirator }—»‘ Perform Hand Hygiene

Donning PPE

‘ Perform Hand Hygiene ‘—4 Don Disposable Gown ‘—»‘ Don N95 Respirator }—»‘ Don Goggles & Face Shield }——-{ Don Inner Gloves }—»‘ Don Outer Gloves ‘
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling MMV019313]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622913#personal-protective-equipment-for-
handling-mmv019313]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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